4-fluoro-3-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide

• IUPAC Name: 4-fluoro-3-methoxy-N-(pyridin-3-ylmethyl)benzenesulfonamide
• InChI: InChI=1S/C13H13FN2O3S/c1-19-13-7-11(4-5-12(13)14)20(17,18)16-9-10-3-2-6-15-8-10/h2-8,16H,9H2,1H3
• InChI Key: FSEAPDWFRMEECG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)S(=O)(=O)NCC2=CN=CC=C2)F
• Molecular Formula: C13H13FN2O3S
• Molecular Weight: 296.32 g/mol

Description

Synthesis Analysis

The synthesis of fluorinated benzenesulfonamide derivatives, including structures similar to 4-fluoro-3-methoxy-N-(3-pyridinylmethyl)benzenesulfonamide, involves complex chemical processes that enhance the molecule's enantioselectivity and yield. For instance, N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide (NFBSI) has been introduced as a novel electrophilic fluorinating reagent, showing improved enantioselectivity in products up to 18% compared to its analogues (Yasui et al., 2011).

Molecular Structure Analysis

The molecular structure of fluorinated benzenesulfonamides, including variations like 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide, reveals significant insights into their supramolecular architecture. Studies indicate the formation of two-dimensional and three-dimensional architectures through C—H⋯πaryl and C—H⋯O intermolecular interactions, respectively, showcasing the structural diversity within this class of compounds (Rodrigues et al., 2015).

Chemical Reactions and Properties

Fluorinated benzenesulfonamides participate in various chemical reactions, contributing to their broad spectrum of chemical properties. For example, the synthesis and bioactivity studies on new benzenesulfonamides derivatives highlight the potential of these compounds as carbonic anhydrase inhibitors and their interesting cytotoxic activities, which could be crucial for further anti-tumor activity studies (Gul et al., 2016).

Physical Properties Analysis

The physical properties of these molecules, such as solubility, melting point, and crystalline structure, are closely tied to their molecular architecture. Detailed crystal structure analysis of compounds like N-(3-methoxybenzoyl)benzenesulfonamide sheds light on the trigonal crystal system and the presence of hydrogen bonds, C-H…O, and C-H…π interactions, indicating the stability and interaction potential of these molecules (Sreenivasa et al., 2014).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds, acidity or basicity, and electrophilic or nucleophilic characteristics, are defined by the functional groups present in the molecule. Investigations into the cyclooxygenase-2 inhibitory property of certain derivatives showcase the influence of fluorine substitution on the molecule's potency and selectivity, highlighting the importance of chemical modifications in determining the molecule's properties and potential applications (Pal et al., 2003).